Cas no 2228181-63-1 (1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228181-63-1
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 5943355
• PubChem ID: 165977553
• Update Time: 2025-05-23

1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine
• 1-[1-(3-methanesulfonylphenyl)cyclopropyl]cyclopropan-1-amine
• EN300-2005167
• 2228181-63-1

• Inchi： 1S/C13H17NO2S/c1-17(15,16)11-4-2-3-10(9-11)12(5-6-12)13(14)7-8-13/h2-4,9H,5-8,14H2,1H3
• InChI Key： UILAPWPZHDEGLO-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C1(CC1)C1(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228181-63-1 and Product Name: 1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine

The compound with the CAS number 2228181-63-1 and the product name 1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a 3-methanesulfonylphenyl moiety and a cyclopropylcyclopropan-1-amine core suggests a blend of steric and electronic properties that make it an intriguing candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly for their ability to modulate biological pathways effectively. The structural motif of 1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine incorporates elements that are known to enhance binding affinity and selectivity. The 3-methanesulfonylphenyl group, for instance, is often employed in drug design due to its ability to form strong hydrogen bonds and interact with specific amino acid residues in protein targets. This feature is particularly valuable in the design of small-molecule inhibitors.

The cyclopropylcyclopropan-1-amine core introduces a rigid structure that can improve the metabolic stability of the compound while maintaining flexibility for optimal binding. This dual functionality makes the compound a promising candidate for further investigation in various therapeutic areas. Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) to optimize drug candidates. The unique combination of rings and functional groups in 1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine aligns well with these principles.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The 3-methanesulfonylphenyl group can be tailored to interact with specific biological targets, such as kinases or transcription factors, which are often implicated in diseases like cancer and inflammatory disorders. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes, making them attractive for further development as lead compounds.

The cyclopropyl ring, while small, plays a crucial role in defining the three-dimensional shape of the molecule. This rigidity can be exploited to enhance binding interactions by fitting into specific pockets on biological targets. Additionally, the amine group provides a site for further derivatization, allowing chemists to fine-tune the properties of the compound for optimal efficacy and pharmacokinetics. These features make 1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine a versatile scaffold for medicinal chemists.

Recent advances in computational chemistry have also contributed to the growing interest in this type of compound. Molecular modeling techniques can predict how 1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine will interact with biological targets at an atomic level. These predictions are invaluable for guiding synthetic efforts and optimizing lead compounds before they enter preclinical testing. By leveraging computational tools, researchers can accelerate the drug discovery process significantly.

In conclusion, the compound with CAS number 2228181-63-1 and product name 1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine represents a promising avenue for pharmaceutical innovation. Its unique structural features and potential applications in drug discovery make it a compelling subject for further research. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing new therapies that address unmet medical needs.